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Compound of Interest

Compound Name: taconite

Cat. No.: B1172097 Get Quote

Audience: Researchers, scientists, and materials processing professionals.

Introduction: Taconite is a low-grade, hard, and fine-grained iron ore, primarily composed of

magnetite (Fe₃O₄) and hematite (Fe₂O₃) interlayered with silica (quartz) and other gangue

minerals. The iron content in raw taconite typically ranges from 30% to 35%. To upgrade this

ore into a valuable concentrate suitable for steel production, a multi-stage process involving

crushing, grinding, and magnetic separation is employed. This application note provides

detailed protocols for the magnetic separation of fine-grained taconite, focusing on liberating

and concentrating the iron-bearing minerals.

The fundamental principle of this process relies on the magnetic properties of magnetite. After

the taconite rock is ground to a fine powder to liberate the iron mineral particles from the silica

matrix, strong magnets are used to separate the valuable magnetite. The resulting iron

concentrate is then formed into pellets containing approximately 65% iron, which serve as the

primary raw material for blast furnaces in steelmaking.

Process Overview & Key Data
The overall process transforms low-grade taconite ore into high-grade iron pellets. The

efficiency of this transformation is measured by the final iron concentration and the recovery of

magnetic iron.

Table 1: Typical Taconite Ore and Concentrate Specifications
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Parameter Crude Taconite Ore
Final Iron
Concentrate (Pre-
Pelletizing)

Final Taconite
Pellets

Total Iron Content 30-35% ~62.5-66% ~65%

Magnetic Iron

(MagFe)
~20% - -

Silica (SiO₂) Content ~45% ~4.5% -

Typical Particle Size
Boulders / Crushed

Chunks

Fine Powder (<0.044

mm or -325 mesh)

~10 mm diameter

balls

Table 2: Example Metallurgical Performance

Metric Value Reference

Weight Recovery (WtRec) ~27%

Magnetic Iron Recovery
~79% (for specific low-grade

cobbing)

Experimental Workflows & Logical Diagrams
The beneficiation of taconite follows a sequential workflow designed to progressively reduce

particle size and separate iron minerals from gangue.
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2. Grinding & Liberation
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Caption: General workflow for taconite ore processing.
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The core of the process is magnetic separation, where the slurry is processed to isolate the

iron-rich particles.
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(Low-Intensity Magnetic Field)

Magnetic Fraction
(Attracted to Drum)

 Magnetite Adheres 

Non-Magnetic Fraction
(Washed Away)

 Gangue Rejected 

Iron Concentrate
(High Fe, Low SiO2)

Tailings
(High SiO2, Low Fe)

Click to download full resolution via product page

Caption: Logic of wet low-intensity magnetic separation.

Detailed Experimental Protocols
Protocol 1: Ore Preparation - Crushing and Grinding

This protocol describes the reduction of coarse taconite ore to a fine powder to ensure the

liberation of magnetite particles from the silicate gangue.

Methodology:

Primary and Secondary Crushing: Start with run-of-mine taconite ore. Process the ore

through primary and secondary coarse crushers to reduce the size to chunks less than 4

inches in diameter.
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Tertiary Crushing: Further reduce the ore size to less than 3/4 of an inch using tertiary

crushers. This step prepares the ore for efficient grinding.

Grinding to Slurry: Mix the crushed ore with water and feed it into rotating grinding mills (e.g.,

rod and ball mills).

Particle Size Control: Operate the mills until the ore is ground to a fine powder, typically with

a particle size of less than 0.044 mm (passing through a 325-mesh screen). This fine

grinding is critical for liberating the individual mineral grains. The output is a slurry of finely

ground taconite in water.

Protocol 2: Wet Low-Intensity Magnetic Separation (LIMS)

This is the primary method for concentrating the strongly magnetic magnetite from the prepared

slurry. Most commercial plants working with Mesabi Range taconite utilize wet magnetic

separation.

Methodology:

Slurry Feed: Pump the finely ground taconite slurry into the tank of a wet low-intensity

magnetic separator, such as a drum separator.

Magnetic Separation: As the slurry passes through the separator, a magnetic field (typically

1,000-3,000 gauss for low-intensity units) is applied. The ferromagnetic magnetite particles

are attracted to and held by the magnetic surface of the rotating drum.

Gangue Rejection: The non-magnetic gangue minerals (primarily silica) are not attracted by

the magnetic field and are washed away into a tailings stream.

Concentrate Collection: The captured magnetite concentrate is carried by the rotating drum

out of the magnetic field, where it is washed off and collected.

Multi-Stage Processing: To improve purity and recovery, process the material through

multiple stages of magnetic separation. The tailings from the initial stage may be re-

processed, and the concentrate may be passed through cleaner stages to further reduce

silica content.
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Protocol 3: Wet High-Intensity Magnetic Separation (WHIMS) for Oxidized Taconite

For taconites containing weakly magnetic iron minerals like hematite or goethite (often found in

oxidized taconites), WHIMS is required. These separators use powerful electromagnets to

generate much stronger fields (>10,000 gauss).

Methodology:

Feed Preparation: Ensure the ore is ground sufficiently to liberate the weakly magnetic iron

minerals (e.g., 90% passing 400 mesh).

WHIMS Operation: Feed the slurry into a WHIMS unit. These separators use a matrix of

steel wool, expanded metal, or spheres to create high-gradient magnetic fields.

Particle Capture: As the slurry flows through the energized matrix, both strongly and weakly

magnetic particles are captured at the high-gradient points.

Gangue Flushing: Non-magnetic particles pass through the matrix and are discharged as

tailings.

Concentrate Recovery: Periodically, the magnetic field is turned off (or the matrix is moved

out of the field), and the captured magnetic concentrate is flushed out with water.

Protocol 4: Concentrate Dewatering and Pelletizing

The final step is to convert the wet, powdered iron concentrate into durable pellets for transport

and use in steel mills.

Methodology:

Dewatering: Pump the concentrate slurry to disk filters to remove the majority of the water,

producing a filter cake with optimal moisture content for balling.

Binder Addition: Mix the dewatered concentrate with a binder, typically bentonite clay, and a

fluxing agent like limestone.

Balling: Feed the mixture into large, rotating cylinders or balling drums. The rolling action

causes the fine powder to agglomerate into marble-sized balls, known as "green pellets".
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Induration (Firing): Transfer the green pellets to a kiln and fire them at very high

temperatures (e.g., 3,000°F). This heating process hardens the pellets, making them durable

for handling and transport. During firing, magnetite (Fe₃O₄) oxidizes to hematite (Fe₂O₃) in

an exothermic reaction, which helps reduce energy costs.

Cooling and Screening: Cool the hardened pellets and screen them to ensure a uniform size

before storage and shipment.

To cite this document: BenchChem. [Application Note: Magnetic Separation Protocols for the
Beneficiation of Fine-Grained Taconite]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172097#magnetic-separation-protocols-for-fine-
grained-taconite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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